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Compound of Interest

Compound Name: Indole-3-acetylglycine

Cat. No.: B041844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indole-3-acetylglycine (IAA-glycine) is an amino acid conjugate of the primary plant hormone

auxin, indole-3-acetic acid (IAA). The conjugation of IAA to amino acids, such as glycine, is a

key mechanism for regulating auxin homeostasis in plants. These conjugates can serve as

storage forms of auxin, which can be hydrolyzed back to the active free IAA form, or they can

be targeted for degradation. The accurate quantification of IAA-glycine is therefore crucial for

understanding plant growth and development, as well as for agricultural and drug development

research. Solid-phase extraction (SPE) is a widely used technique for the purification and

concentration of analytes from complex matrices, offering a robust method for the sample

preparation of IAA-glycine prior to downstream analysis such as liquid chromatography-mass

spectrometry (LC-MS).

This document provides detailed application notes and protocols for the solid-phase extraction

of Indole-3-acetylglycine, including a comparison of different SPE sorbents and a discussion

of its role in auxin signaling pathways.

Data Presentation
Quantitative data on the recovery of Indole-3-acetylglycine using different solid-phase

extraction sorbents is summarized below. The selection of the appropriate sorbent is critical for

achieving high recovery and purity.
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SPE Sorbent Sample Matrix
Recovery of
IAA-glycine
(%)

Purity (%) Reference

C18 Rice Callus 85 ± 5 >90 [1]

Oasis HLB Not Specified >90 High [2][3]

Note: The data presented is based on studies analyzing a mixture of IAA-amino acid

conjugates. Specific recovery and purity for Indole-3-acetylglycine may vary depending on the

experimental conditions and the complexity of the sample matrix.

Experimental Protocols
Protocol 1: Solid-Phase Extraction of Indole-3-
acetylglycine using a C18 Cartridge
This protocol is adapted from a method for the quantification of IAA and its amino acid

conjugates in rice.[1]

Materials:

C18 SPE Cartridge (e.g., 500 mg, 6 mL)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Sample extract (e.g., from plant tissue)

Vacuum manifold

Methodology:
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Sample Preparation:

Homogenize 20-100 mg of plant tissue in 80% acetone containing an appropriate internal

standard.

Centrifuge the homogenate to pellet cellular debris.

Collect the supernatant and evaporate the acetone under a stream of nitrogen.

Reconstitute the aqueous residue in a suitable volume of the initial mobile phase for LC-

MS analysis.

SPE Cartridge Conditioning:

Pass 5 mL of methanol through the C18 cartridge.

Equilibrate the cartridge with 5 mL of ultrapure water. Do not allow the cartridge to dry out.

Sample Loading:

Load the reconstituted sample extract onto the conditioned C18 cartridge.

Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of

approximately 1-2 mL/min.

Washing:

Wash the cartridge with 5 mL of ultrapure water to remove polar impurities.

Dry the cartridge under vacuum for 5-10 minutes.

Elution:

Elute the retained analytes, including Indole-3-acetylglycine, with 5 mL of methanol or

acetonitrile.

Collect the eluate in a clean collection tube.

Post-Elution Processing:
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Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable volume of mobile phase for LC-MS analysis.

Protocol 2: General Solid-Phase Extraction using Oasis
HLB Cartridge
This protocol is a general guideline for using a hydrophilic-lipophilic balanced (HLB) sorbent,

which is effective for a wide range of analytes.

Materials:

Oasis HLB SPE Cartridge (e.g., 60 mg, 3 mL)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ultrapure water

Sample extract

Vacuum manifold

Methodology:

Sample Preparation:

Prepare the sample extract as described in Protocol 1.

SPE Cartridge Conditioning:

Pass 3 mL of methanol through the Oasis HLB cartridge.

Equilibrate the cartridge with 3 mL of ultrapure water.

Sample Loading:

Load the sample extract onto the conditioned cartridge at a flow rate of 1-2 mL/min.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing:

Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic interferences.

Elution:

Elute Indole-3-acetylglycine and other retained compounds with 3 mL of methanol or

acetonitrile.

Post-Elution Processing:

Evaporate the eluate and reconstitute as described in Protocol 1 for subsequent analysis.

Signaling Pathways and Experimental Workflows
Signaling Pathway of Indole-3-acetylglycine in Auxin
Homeostasis
Indole-3-acetylglycine plays a significant role in the regulation of auxin levels within the plant.

Its formation and hydrolysis are key control points in maintaining auxin homeostasis. The

Gretchen Hagen3 (GH3) family of enzymes are responsible for the conjugation of IAA to amino

acids, including glycine, in an ATP-dependent manner.[4][5][6] Conversely, the ILR1/IAR3/ILL

family of amidohydrolases catalyze the hydrolysis of IAA-amino acid conjugates, releasing free,

active IAA.[7][8][9] This dynamic process allows the plant to store and rapidly release auxin in

response to developmental and environmental cues.

Caption: Metabolism of Indole-3-acetylglycine in Auxin Homeostasis.

Experimental Workflow for Indole-3-acetylglycine
Purification and Analysis
The following workflow outlines the key steps from sample collection to the final analysis of

Indole-3-acetylglycine.

Caption: Workflow for IAA-glycine Purification and Analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b041844?utm_src=pdf-body
https://www.benchchem.com/product/b041844?utm_src=pdf-body
https://www.benchchem.com/product/b041844?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10747189/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2943290/
https://www.biorxiv.org/content/10.1101/2021.10.04.463114v1
https://www.researchgate.net/publication/11442519_Characterization_of_a_Family_of_IAA-Amino_Acid_Conjugate_Hydrolases_from_Arabidopsis
https://pubmed.ncbi.nlm.nih.gov/11923288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8608799/
https://www.benchchem.com/product/b041844?utm_src=pdf-body
https://www.benchchem.com/product/b041844?utm_src=pdf-body
https://www.benchchem.com/product/b041844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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